Cas no 318267-30-0 (Amiodarone N-oxide)
Amiodarone N-oxide structure
Product Name:Amiodarone N-oxide
CAS No:318267-30-0
MF:C25H29I2NO4
MW:661.311012029648
CID:67631
PubChem ID:89225170
Update Time:2025-04-18
Amiodarone N-oxide Chemical and Physical Properties
Names and Identifiers
-
- Amiodarone N-oxide
- (2-Butyl-3-benzofuranyl)[4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl]methanone
- Amiodarone N-Oxide Hydrochloride
- 318267-30-0
- SCHEMBL14023329
- (2-Butyl-3-benzofuranyl)[4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl]methanone N-oxide
- Amiodarone Impurity 11
- Methanone, (2-butyl-3-benzofuranyl)[4-[2-(diethyloxidoamino)ethoxy]-3,5-diiodophenyl]-
- 2-(4-(2-butylbenzofuran-3-carbonyl)-2,6-diiodophenoxy)-N,N-diethylethan-1-amine oxide
-
- Inchi: 1S/C25H29I2NO4/c1-4-7-11-22-23(18-10-8-9-12-21(18)32-22)24(29)17-15-19(26)25(20(27)16-17)31-14-13-28(30,5-2)6-3/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3
- InChI Key: HFKWXDIWKIYSGI-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1OCC[N+](CC)(CC)[O-])I)C(C1C2C=CC=CC=2OC=1CCCC)=O
Computed Properties
- Exact Mass: 661.01900
- Monoisotopic Mass: 661.01860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 68.87000
- LogP: 6.96970
- pka: 4.88±0.50(Predicted)
Amiodarone N-oxide Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
318267-30-0 (Amiodarone N-oxide) Related Products
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